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Compound of Interest

Compound Name: Hydroxychloroquine Impurity F

Cat. No.: B105096 Get Quote

Introduction
This document provides a concise technical overview of Hydroxychloroquine Impurity F, a

known process-related impurity of the active pharmaceutical ingredient (API)

Hydroxychloroquine. Accurate identification and characterization of such impurities are critical

for regulatory compliance, ensuring drug safety, and maintaining the quality of pharmaceutical

formulations. This guide focuses on the fundamental physicochemical properties of

Hydroxychloroquine Impurity F, with a primary emphasis on its molecular weight.

Physicochemical Properties
The core identification parameters for Hydroxychloroquine Impurity F have been aggregated

from various chemical and pharmaceutical standard suppliers. The data is presented below for

clarity and ease of reference.
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Parameter Value Citations

IUPAC Name
7-Chloro-4-[(2RS)-2-

methylpyrrolidin-1-yl]quinoline
[1][2]

Synonym
7-​chloro-​4-​(2-​methyl-​1-​

pyrrolidinyl)​-Quinoline
[3]

CAS Number 6281-58-9 [1][2][3][4][5][6][7][8]

Molecular Formula C₁₄H₁₅ClN₂ [1][2][3][4][5][6][7][8]

Molecular Weight 246.74 g/mol [2][3][4]

Alternate MW Value 246.7 g/mol [1][6][7]

Experimental Protocols
Determination of Molecular Weight
The molecular weight of a chemical entity like Hydroxychloroquine Impurity F is determined

empirically through techniques such as mass spectrometry. A high-resolution mass

spectrometer (HRMS), like a Time-of-Flight (TOF) or Orbitrap analyzer, is typically employed.

General Workflow:

Sample Preparation: A sample of the impurity is dissolved in a suitable solvent (e.g.,

Methanol[4]).

Ionization: The sample is introduced into the mass spectrometer and ionized, commonly

using Electrospray Ionization (ESI).

Mass Analysis: The instrument measures the mass-to-charge ratio (m/z) of the resulting ions

with high precision.

Data Interpretation: The molecular formula is confirmed by comparing the accurate mass

measurement to the theoretical mass calculated from its elemental composition

(C₁₄H₁₅ClN₂). The molecular weight is derived directly from this data.
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Logical Relationship Diagram
The following diagram illustrates the relationship between the parent drug, Hydroxychloroquine,

and the specified impurity.

Hydroxychloroquine
(API)

Hydroxychloroquine Impurity F
(C14H15ClN2)

Is a process-related
impurity of

Click to download full resolution via product page

Caption: Relationship between Hydroxychloroquine API and Impurity F.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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